Cas no 7782-37-8 (3-Methyl-2-phenylpentanoic Acid)

3-Methyl-2-phenylpentanoic Acid structure
7782-37-8 structure
Product Name:3-Methyl-2-phenylpentanoic Acid
CAS No:7782-37-8
Molecular Formula:C12H16O2
Molecular Weight:192.25424
MDL:MFCD03094695
CID:571442
PubChem ID:295961

3-Methyl-2-phenylpentanoic Acid Properties

Names and Identifiers

    • Benzeneacetic acid, a-(1-methylpropyl)-
    • 3-methyl-2-phenylpentanoic acid
    • 3-methyl-2-phenyl valeric acid
    • 3-methyl-2-phenyl-pentanoic acid
    • 3-Methyl-2-phenyl-valeriansaeure
    • 3-methyl-2-phenyl-valeric acid
    • 3-Methyl-2-phenylvaleric acid, mixture of erythro and threo
    • AC1L6PBG
    • AC1Q2S0X
    • AG-H-11754
    • erythro-2-phenyl-3-methylpentanoic acid
    • NSC165627
    • SureCN499471
    • T5895621
    • EN300-20747
    • TS-00261
    • D86465
    • SY168415
    • 3-METHYL-2-PHENYLVALERIC ACID, 97%, MIXT URE OF ERYTHRO AND THREO
    • 3-Methyl-2-phenylvaleric acid
    • DTXSID30304402
    • CS-0239190
    • 3-Methyl-2-phenylpentanoicacid
    • 3-Methyl-2-phenylvalericacid
    • SCHEMBL499471
    • FT-0650642
    • AKOS017278393
    • InChI=1/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
    • AKOS000121608
    • Z104480854
    • 7782-37-8
    • NQVALZRLGIRTKX-UHFFFAOYSA-
    • MFCD00004254
    • NSC-165627
    • 3-Methyl-2-phenylpentanoic acid #
    • DA-02857
    • MDL: MFCD03094695
    • InChIKey: NQVALZRLGIRTKX-UHFFFAOYSA-N
    • Inchi: InChI=1S/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
    • SMILES: CCC(C)C(C1=CC=CC=C1)C(=O)O

Computed Properties

  • Exact Mass: 192.115
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 192.115
  • Heavy Atom Count: 14
  • Complexity: 183
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 3.3
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Melting Point: 50-52 °C(lit.)
  • Flash Point: >230 °F
  • Color/Form: solid
  • Solubility: Not determined

3-Methyl-2-phenylpentanoic Acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0057WE-1g
Benzeneacetic acid, a-(1-methylpropyl)-
7782-37-8 95%
1g
$42.00 2025-02-21
A2B Chem LLC
AC42718-1g
Benzeneacetic acid, a-(1-methylpropyl)-
7782-37-8 95%
1g
$40.00 2024-04-19
Aaron
AR00584Q-100mg
Benzeneacetic acid, a-(1-methylpropyl)-
7782-37-8 95%
100mg
$26.00
abcr
AB599601-250mg
3-Methyl-2-phenylpentanoic acid; .
7782-37-8
250mg
€87.80 2024-07-19
Ambeed
A528346-5g
3-Methyl-2-phenylpentanoic acid
7782-37-8 97%
5g
$279.0
Crysdot LLC
CD12031553-5g
3-Methyl-2-phenylpentanoic acid
7782-37-8 97%
5g
$333 2024-07-24
Enamine
EN300-20747-0.05g
3-methyl-2-phenylpentanoic acid
7782-37-8 95.0%
0.05g
$19.0 2025-02-20
eNovation Chemicals LLC
D767037-5g
Benzeneacetic acid, a-(1-methylpropyl)-
7782-37-8 95%
5g
$350 2022-06-09
TRC
M339330-25mg
3-Methyl-2-phenylpentanoic Acid
7782-37-8
25mg
$ 50.00 2022-06-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1309860-1g
3-Methyl-2-phenylpentanoic acid
7782-37-8 97%
1g
¥756.00 2024-07-28

3-Methyl-2-phenylpentanoic Acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:7782-37-8)3-Methyl-2-phenylpentanoic Acid
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Purity:99%
Quantity:5g
Price($):251.0